Cas no 54947-39-6 (butyl cyclopropanecarboxylate)

butyl cyclopropanecarboxylate structure
butyl cyclopropanecarboxylate structure
Product Name:butyl cyclopropanecarboxylate
CAS No:54947-39-6
MF:C8H14O2
MW:142.195562839508
CID:1592433
PubChem ID:549675
Update Time:2025-04-21

butyl cyclopropanecarboxylate Chemical and Physical Properties

Names and Identifiers

    • butyl cyclopropanecarboxylate
    • cyclopropanecarboxylic acid, butyl ester
    • Cyclopropanecarboxylic acid butyl ester
    • Cyclopropanecarboxylic acid,butyl ester
    • AKOS006229651
    • Butyl cyclopropanecarboxylate #
    • CYCLOPROPYL BUTYL FORMATE
    • DTXSID901031700
    • 54947-39-6
    • AB14228
    • SCHEMBL552606
    • Inchi: 1S/C8H14O2/c1-2-3-6-10-8(9)7-4-5-7/h7H,2-6H2,1H3
    • InChI Key: BSIDLADQGVTILP-UHFFFAOYSA-N
    • SMILES: O(CCCC)C(C1CC1)=O

Computed Properties

  • Exact Mass: 142.09942
  • Monoisotopic Mass: 142.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.013
  • Boiling Point: 177°C at 760 mmHg
  • Flash Point: 55.8°C
  • Refractive Index: 1.463
  • PSA: 26.3
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